Cas no 28460-55-1 (3,4-Dihydro-3,3-dimethylisoquinoline)

3,4-Dihydro-3,3-dimethylisoquinoline is a heterocyclic organic compound featuring a partially saturated isoquinoline backbone with two methyl substituents at the 3-position. This structure imparts stability and unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid framework is conducive to the development of bioactive molecules, particularly in alkaloid-derived drug discovery. The compound’s dimethyl substitution enhances steric hindrance, influencing selectivity in catalytic and functionalization reactions. It is commonly utilized in the preparation of N-heterocycles and serves as a precursor for ligands or scaffolds in medicinal chemistry. High purity grades ensure consistent performance in research and industrial applications.

3,4-Dihydro-3,3-dimethylisoquinoline structure

28460-55-1 structure

Product Name:3,4-Dihydro-3,3-dimethylisoquinoline

CAS No:28460-55-1

MF:C₁₁H₁₃N

MW:159.227622747421

CID:1434767

PubChem ID:11040982

Update Time:2025-06-08

3,4-Dihydro-3,3-dimethylisoquinoline Chemical and Physical Properties

Names and Identifiers

- 3,3-dimethyl-3,4-dihydroisoquinoline
- isoquinoline, 3,4-dihydro-3,3-dimethyl-
- LogP
- 3,3-dimethyl-4H-isoquinoline
- 3,4-dihydro-3,3-dimethylIsoquinoline
- 3,4-dihydro-3,3-dimethyl-isoquinoline
- SCHEMBL3936710
- 28460-55-1
- 3,4-dihydro-3,3-dimethyl isoquinoline
- FXQNTOHRTXRWTM-UHFFFAOYSA-N
- DA-24735
- DTXSID80452922
- 3,4-Dihydro-3,3-dimethylisoquinoline
- Inchi： 1S/C11H13N/c1-11(2)7-9-5-3-4-6-10(9)8-12-11/h3-6,8H,7H2,1-2H3
- InChI Key： FXQNTOHRTXRWTM-UHFFFAOYSA-N
- SMILES： N1=CC2C=CC=CC=2CC1(C)C

Computed Properties

Exact Mass: 159.10489
Monoisotopic Mass: 159.104799419g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 12.4Å²

Experimental Properties

PSA: 12.36

3,4-Dihydro-3,3-dimethylisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM238562-1g	3,3-Dimethyl-3,4-dihydroisoquinoline	28460-55-1	97%	1g	$608	2021-08-04
Chemenu	CM238562-5g	3,3-Dimethyl-3,4-dihydroisoquinoline	28460-55-1	97%	5g	$1262	2021-08-04
Chemenu	CM238562-10g	3,3-Dimethyl-3,4-dihydroisoquinoline	28460-55-1	97%	10g	$1730	2021-08-04
Chemenu	CM238562-1g	3,3-Dimethyl-3,4-dihydroisoquinoline	28460-55-1	97%	1g	$608	2022-09-01
Chemenu	CM238562-5g	3,3-Dimethyl-3,4-dihydroisoquinoline	28460-55-1	97%	5g	$1262	2022-09-01
Chemenu	CM238562-10g	3,3-Dimethyl-3,4-dihydroisoquinoline	28460-55-1	97%	10g	$1730	2022-09-01
TRC	D450720-10mg	3,4-Dihydro-3,3-dimethylisoquinoline	28460-55-1		10mg	$ 281.00	2023-09-07
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